2-[3-(3-amino-2-cyano-3-thioxo-1-propen-1-yl)-1H-indol-1-yl]-N-1,3-benzodioxol-5-ylacetamide

• IUPAC Name: 2-[3-[(Z)-3-amino-2-cyano-3-sulfanylideneprop-1-enyl]indol-1-yl]-N-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C21H16N4O3S/c22-9-13(21(23)29)7-14-10-25(17-4-2-1-3-16(14)17)11-20(26)24-15-5-6-18-19(8-15)28-12-27-18/h1-8,10H,11-12H2,(H2,23,29)(H,24,26)/b13-7-
• InChI Key: QZBNJKUNTZGUMH-QPEQYQDCSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C=C(C4=CC=CC=C43)C=C(C#N)C(=S)N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C=C(C4=CC=CC=C43)/C=C(/C#N)\C(=S)N
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol

Description

The compound “2-[3-(3-amino-2-cyano-3-thioxo-1-propen-1-yl)-1H-indol-1-yl]-N-1,3-benzodioxol-5-ylacetamide” is a complex organic molecule. It contains several functional groups including an amino group (-NH2), a cyano group (-CN), a thioxo group (=S), a propenyl group (-CH=CH2), an indolyl group (a bicyclic structure consisting of a benzene ring fused to a pyrrole ring), and a benzodioxolyl group (a benzene ring fused to a 1,3-dioxole ring). The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of multiple reactive functional groups. For example, the amino group could participate in condensation reactions, the cyano group could undergo addition reactions, and the thioxo group could be involved in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any chiral centers.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used or handled. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include optimizing the synthesis process, investigating the compound’s reactivity and stability, and testing its biological activity.